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Compound of Interest

Compound Name: Isopropylcyclobutane

Cat. No.: B031417 Get Quote

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of

isopropylcyclobutane's potential as a solvent alternative to cyclopentane, cyclohexane, and

methylcyclohexane, supported by physicochemical data and theoretical performance analysis.

In the continuous search for safer and more efficient solvents, isopropylcyclobutane emerges

as a potential alternative to commonly used cyclic alkanes. This guide provides a

comprehensive comparison of the physical, safety, and environmental properties of

isopropylcyclobutane against established solvents like cyclopentane, cyclohexane, and

methylcyclohexane. While experimental data on its performance in specific applications is not

yet publicly available, this document offers a data-driven theoretical assessment to inform its

potential utility in research and development.

Physicochemical Properties: A Comparative
Analysis
The selection of a solvent is critically dependent on its physical properties. The following table

summarizes the key physicochemical parameters of isopropylcyclobutane and its common

cyclic alkane counterparts.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b031417?utm_src=pdf-interest
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/product/b031417?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
Isopropylcyclo
butane

Cyclopentane Cyclohexane
Methylcyclohe
xane

Molecular

Formula
C₇H₁₄ C₅H₁₀ C₆H₁₂ C₇H₁₄

Molecular Weight

( g/mol )
98.19 70.13 84.16 98.19

Boiling Point (°C) 92.5 - 93.0 49.3 80.7 101

Melting Point

(°C)
-106.43 -93.9 6.5 -126.6

Density (g/mL at

20°C)
0.746 0.745 0.779 0.770

Viscosity (cP at

20°C)
~0.6 (estimated) 0.44 1.0 0.734

Hildebrand

Solubility

Parameter

(MPa½)

~16.2

(estimated)
16.6 16.8 16.0

Hansen Solubility

Parameters (δD,

δP, δH) (MPa½)

(~16.2, 0, 0)

(estimated)
(16.4, 0, 1.8) (16.8, 0, 0.2) (16.0, 0, 1.0)

Note: Values for isopropylcyclobutane's viscosity and solubility parameters are estimated

based on its chemical structure and data from related compounds due to the absence of

published experimental values.

Performance as a Solvent: A Theoretical Perspective
The efficacy of a solvent is largely determined by its ability to dissolve solutes and its behavior

in various chemical processes. While direct experimental comparisons involving

isopropylcyclobutane are not available, its physicochemical properties allow for a theoretical

assessment of its potential performance.
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Solubility: The Hildebrand and Hansen solubility parameters are key indicators of a solvent's

dissolving power. "Like dissolves like" is a fundamental principle, meaning solvents will best

dissolve solutes with similar solubility parameters. Based on estimations,

isopropylcyclobutane's Hildebrand parameter is in a similar range to cyclopentane,

cyclohexane, and methylcyclohexane, suggesting it would be a suitable solvent for non-polar

compounds. The estimated Hansen parameters indicate it is a non-polar, aprotic solvent with

solvency characteristics comparable to other cycloalkanes.

Reaction Medium: With a boiling point of approximately 92.5-93.0 °C, isopropylcyclobutane
offers a reaction temperature intermediate between cyclohexane and methylcyclohexane. Its

lower estimated viscosity compared to cyclohexane could facilitate better mass transfer and

mixing in reactions.

Health, Safety, and Environmental Profile
The following table provides a comparative overview of the known safety and environmental

data for these cycloalkane solvents.

Parameter
Isopropylcyclo
butane

Cyclopentane Cyclohexane
Methylcyclohe
xane

GHS Pictograms

Flammable,

Irritant, Health

Hazard

Flammable,

Health Hazard,

Environmental

Hazard

Flammable,

Irritant, Health

Hazard,

Environmental

Hazard

Flammable,

Irritant, Health

Hazard,

Environmental

Hazard

Acute Toxicity

(Oral LD50, rat)

Data not

available
>5000 mg/kg >5000 mg/kg >2000 mg/kg

Aquatic Toxicity
Data not

available

Toxic to aquatic

life with long

lasting effects.

Toxic to aquatic

life with long

lasting effects.

Toxic to aquatic

life with long

lasting effects.

Biodegradability
Data not

available

Readily

biodegradable

Readily

biodegradable

Readily

biodegradable
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Initial safety information suggests that isopropylcyclobutane may cause skin and eye irritation

and could have anesthetic effects such as drowsiness and dizziness upon overexposure.[1] As

with other cycloalkanes, it is a flammable liquid.

Experimental Protocols
The data presented in this guide are based on established experimental methodologies. Below

are standard protocols for determining key solvent properties, toxicity, and environmental fate.

1. Determination of Physical Properties:

Boiling Point: Determined by distillation, where the temperature of the vapor in equilibrium

with the boiling liquid is measured.

Density: Measured using a pycnometer or a digital density meter.

Viscosity: Kinematic viscosity is determined using a calibrated glass capillary viscometer

according to ASTM D445.[2] Dynamic viscosity is then calculated by multiplying the

kinematic viscosity by the density of the liquid.

2. Toxicity Assessment:

Acute Oral Toxicity: The median lethal dose (LD50) is determined following protocols such as

OECD Guideline 420 (Acute Oral Toxicity - Fixed Dose Procedure), which involves

administering a single oral dose to animals and observing for adverse effects.[3]

3. Environmental Fate:

Ready Biodegradability: Assessed using methods outlined in OECD Guideline 301 (Ready

Biodegradability), which evaluate the extent of biodegradation of a chemical by

microorganisms in an aerobic aqueous medium.[4]

Logical Workflow for Solvent Selection
The selection of an appropriate solvent is a multi-faceted process that requires careful

consideration of performance, safety, and environmental impact. The following diagram

illustrates a logical workflow for this decision-making process.
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Define Application Requirements
(e.g., Solubility, Reaction Temperature)

Identify Potential Solvents
(Database, Literature Search)

Evaluate Physicochemical Properties
(Boiling Point, Density, Viscosity, Solubility Parameters)

Assess Safety and Health Hazards
(Toxicity, Flammability)

Perform Small-Scale Experimental Validation

Consider Environmental Impact
(Biodegradability, Aquatic Toxicity)

Select Optimal Solvent

Click to download full resolution via product page

A logical workflow for selecting a suitable solvent.

Signaling Pathway for Solvent Evaluation
The evaluation of a new solvent like isopropylcyclobutane can be conceptualized as a

signaling pathway, where initial data triggers a cascade of further investigations.

New Solvent Candidate
(Isopropylcyclobutane)

Physicochemical
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Toxicological
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Application-Specific
Performance Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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